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Introduction

Arsenic is a widely distributed element in the environment, and its toxicity is highly dependent
on its chemical form. Inorganic arsenic species, such as arsenite [As(lll)] and arsenate [As(V)],
are generally more toxic than organic forms. Therefore, the speciation of arsenic is crucial for
assessing environmental contamination and potential health risks. The silver
diethyldithiocarbamate (SDDC) method is a well-established and cost-effective colorimetric
technique for the determination of arsenic.[1][2] This application note provides a detailed
protocol for the speciation of inorganic arsenic using the SDDC method, including sample
preparation, analysis, and data interpretation.

The principle of the method involves the reduction of inorganic arsenic to arsine gas (AsHs) in
an acidic solution.[3][4] The generated arsine is then passed through a scrubber to remove
interferences and subsequently absorbed in a solution of SDDC dissolved in an organic solvent
like pyridine or chloroform.[3][4] The reaction between arsine and SDDC forms a red-colored
complex, the intensity of which is proportional to the arsenic concentration and can be
measured spectrophotometrically at approximately 535 nm.[3][4][5]

Experimental Protocols
Total Inorganic Arsenic Determination
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This protocol outlines the procedure for measuring the total concentration of inorganic arsenic
(As(Ill) + As(V)).

Materials and Reagents:

Hydrochloric acid (HCI), concentrated

Potassium iodide (KI) solution (15% wi/v)[4]

Stannous chloride (SnCl2) solution (40% wi/v in concentrated HCI)[4]

Granular zinc, 20-mesh, arsenic-free[4]

Lead acetate solution (10% w/v)[4]

Silver diethyldithiocarbamate (SDDC) solution (0.5% w/v in pyridine or chloroform)[4][6]
Arsenic standard solutions (As(lIl) and As(V))

Arsine generator apparatus (including generator flask, scrubber, and absorber tube)

Spectrophotometer

Procedure:

Sample Preparation: For water samples, acidify to pH <2 with nitric acid.[7] If organic arsenic
compounds are suspected, a digestion step with sulfuric acid and nitric acid is required to
convert them to inorganic arsenic.[4][8]

Reduction of Arsenate to Arsenite: Pipette a suitable aliquot of the sample into the arsine
generator flask. Add concentrated HCI, KI solution, and SnClz solution.[4] Allow the mixture
to stand for at least 10 minutes to ensure the complete reduction of As(V) to As(lll).[9]

Arsine Generation: Add granular zinc to the flask and immediately connect the scrubber-
absorber assembly.[4][9] The reaction between zinc and HCI generates hydrogen gas, which
reduces As(lll) to arsine gas (AsHs).[5]
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o Absorption: The generated arsine gas is passed through a scrubber containing glass wool
impregnated with lead acetate solution to remove any hydrogen sulfide interference.[4][7]
The purified arsine then bubbles through the SDDC solution in the absorber tube.[4]

o Color Development and Measurement: Allow the reaction to proceed for at least 30 minutes
for complete arsine evolution.[4][9] A red-colored complex will form in the SDDC solution.[5]
Measure the absorbance of the solution at 535 nm using a spectrophotometer, with a
reagent blank as the reference.[3][4]

¢ Quantification: Prepare a calibration curve using standard arsenic solutions and determine
the concentration of arsenic in the sample from the curve.

Arsenic Speciation: As(lll) and As(V) Determination

This protocol allows for the separate determination of As(lll) and As(V) concentrations. The
method is based on the selective reduction of As(lll) to arsine at a controlled pH.

Procedure:
o As(lll) Determination:
o Adjust the pH of the sample to 6.[7]

o In the arsine generator, add the pH-adjusted sample and a solution of sodium borohydride.
At this pH, only As(lll) is reduced to arsine.[7]

o Proceed with the arsine generation, absorption, and measurement as described for total
inorganic arsenic. The resulting concentration corresponds to As(lll).

» Total Inorganic Arsenic Determination:

o Follow the protocol for total inorganic arsenic determination as described in section 1. This
will give the concentration of As(lll) + As(V).

e As(V) Determination:

o The concentration of As(V) is calculated by subtracting the As(lll) concentration from the
total inorganic arsenic concentration: [As(V)] = [Total Inorganic As] - [As(111)]
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Quantitative Data Summary

The performance of the silver diethyldithiocarbamate method for arsenic determination can

vary depending on the specific experimental conditions and matrix. The following table

summarizes typical quantitative data from various sources.

Parameter Value Source
Detection Limit 1 ppm (in geologic materials) 9]
5 ug/L [1]
10 pg/L [3][10]
Applicable Concentration
5 to 200 pg/L [4]
Range
Wavelength of Max.
535 nm [31[4][5]
Absorbance
540 nm 9]
520 nm [7]
Antimony (forms stibine,
absorbs at 510 nm), Mercury,
Chromium, Cobalt, Copper,
Interferences ) ) [71[11][12]
Molybdenum, Nickel, Platinum,
Silver, Selenium, Hydrogen
Sulfide
Diagrams

Experimental Workflow
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Caption: Experimental workflow for arsenic speciation using the SDDC method.
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Caption: Chemical reaction pathway for arsenic detection by the SDDC method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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